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Compound of Interest

Compound Name: Karbutilate

Cat. No.: B1673293

In-Depth Technical Guide to Karbutilate

For Researchers, Scientists, and Drug Development Professionals

Core Identification

Karbutilate is a broad-spectrum herbicide effective against annual and perennial weeds,
grasses, and woody species. Chemically, it is classified as a carbamate derivative.

Identifier Value

CAS Number 4849-32-5[1]

[3-(dimethylcarbamoylamino)phenyl] N-tert-
IUPAC Nomenclature
butylcarbamate[1]

Synonyms Tandex, Tandex Herbicide, FMC 11092

Physicochemical Properties

A summary of the key physicochemical properties of Karbutilate is presented below. This data
is essential for understanding its environmental fate and for the development of analytical
methods.
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Property Value Source
Molecular Formula C14H21N303 PubChem
Molecular Weight 279.34 g/mol PubChem
Appearance White crystalline solid MedKoo Biosciences
Melting Point 176-177 °C AccuStandard
Boiling Point >100.00 °C AccuStandard
Water Solubility 325 mg/L ECHEMI

Log Kow (Octanol-Water

Partition Coefficient) L7 PubChem
Vapor Pressure Not available

Density 1.152 g/cm3 ECHEMI

Mechanism of Action

Karbutilate exhibits a dual mechanism of action, affecting both plants and animals through
different pathways.

Herbicidal Action: Photosynthesis Inhibition

In plants, Karbutilate acts as a potent inhibitor of photosynthesis.[2][3] It disrupts the
photosynthetic electron transport chain in photosystem Il (PSll), a critical process for converting
light energy into chemical energy. By blocking this pathway, the plant is unable to produce the
necessary energy for growth and survival, leading to its eventual death.
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Karbutilate's inhibition of electron transport in Photosystem I1.

Toxicological Action: Cholinesterase Inhibition

In animals, Karbutilate functions as a cholinesterase inhibitor.[3] It reversibly binds to and
inactivates acetylcholinesterase (AChE), an enzyme crucial for the breakdown of the
neurotransmitter acetylcholine. This inhibition leads to an accumulation of acetylcholine at
nerve synapses, causing continuous nerve stimulation, which can result in a range of toxic
effects from mild symptoms to severe neurological damage.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1673293?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673293?utm_src=pdf-body
https://www.benchchem.com/product/b1673293?utm_src=pdf-body
https://patents.google.com/patent/RU2393148C2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synaptic Cleft

Presynaptic

Postsynaptic
Neuron

Acetylcholine
Receptor

Acetylcholine

1 ) 1
1 Continuous Nerve |
| Impulse |
[

i Hydrolyzes |  Choline + Acetate |

Inhibits ': (Breakdown Products) |
Karbutilate

Click to download full resolution via product page
Mechanism of Karbutilate as a cholinesterase inhibitor.

Quantitative Data
Herbicidal Efficacy

The following table summarizes the effective application rates of Karbutilate for the control of

specific weed species.
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Target Weed
Species

Application Rate (
kg/ha)

Efficacy

Reference

Big Sagebrush

Control of shrubs and

S 11 Weed Science
(Artemisia tridentata) downy brome
Green Rabbitbrush
(Chrysothamnus 1.1 Necessary for control Weed Science
viscidiflorus)
Downy Brome _
11 Control Weed Science
(Bromus tectorum)
Honey Mesquite 70% canopy )
2.24 Weed Science

(Prosopis glandulosa)

reduction, 20-25% Kkill

Toxicological Data

This table presents the acute toxicity of Karbutilate to various organisms.

Organism Test Value Reference

Rat Oral LDso 3000 mg/kg ECHEMI
Assessment of Acute
Oral and Dermal

Rat Dermal LDso >5000 mg/kg .
Toxicity of 2 Ethyl-
Carbamates

] >100 mg/L (Low
Fish (general) Acute LCso (96 hr) o AERU
toxicity)

Daphnia magna Acute ECso (48 hr) Not available

Algae ECso (72-96 hr) Not available
Inhibiting

Acetylcholinesterase
(Human)

ICso

4.1 uM (in vitro)

Acetylcholinesterase
to Activate Pleiotropic

Prodrugs
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Experimental Protocols
Synthesis of Karbutilate

A specific, detailed experimental protocol for the synthesis of Karbutilate is not readily
available in the reviewed literature. However, based on general methods for carbamate
synthesis, a plausible route would involve the reaction of 3-(dimethylcarbamoylamino)phenol
with tert-butyl isocyanate. The reaction would likely be carried out in an inert solvent, such as
toluene or acetonitrile, and may be catalyzed by a base to facilitate the reaction.

General Reaction Scheme:

Further research into carbamate synthesis methodologies is recommended for the
development of a specific and optimized protocol.

Analytical Method: Determination of Karbutilate
Residues in Water, Soil, and Grass by HPLC

This protocol is adapted from the method described by Selim et al. (1977) for the analysis of
Karbutilate and its metabolites.

5.2.1. Instrumentation

High-Pressure Liquid Chromatograph (HPLC) equipped with a UV detector (254 nm).

Column: Microporasil, 30 cm x 4 mm I.D.

Mobile Phase: Isocratic mixture of isooctane, ethanol, and chloroform. The exact ratio should
be optimized for best separation.

Flow Rate: 1.2 mL/min.

5.2.2. Sample Preparation

o Water: Acidify the water sample with hydrochloric acid. Extract Karbutilate using
dichloromethane. Evaporate the solvent and redissolve the residue in the mobile phase for
injection.
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o Soil: Extract the soil sample with a mixture of methanol and water. Partition the extract with
dichloromethane. Clean up the extract using a Florisil column. Elute Karbutilate with a
mixture of ethyl acetate and acetone. Evaporate the solvent and redissolve the residue in the
mobile phase.

o Grass: Homogenize the grass sample with a blender. Extract with acetonitrile. Partition with
hexane to remove nonpolar interferences. Clean up the acetonitrile extract using a Florisil
column. Elute and prepare for injection as described for soil samples.

5.2.3. Chromatographic Analysis
o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

 Inject a known standard of Karbutilate to determine its retention time and to generate a
calibration curve.

* Inject the prepared sample extracts.

e Quantify the amount of Karbutilate in the samples by comparing the peak area with the
calibration curve.
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General workflow for the HPLC analysis of Karbutilate residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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